Cas no 18959-31-4 (4,5-Difluorophthalic acid)

4,5-Difluorophthalic acid Properties

Names and Identifiers

• 4,5-Difluorophthalic acid
• 4,5-Difluorobenzene-1,2-dicarboxylic acid
• 1,2-benzenedicarboxylic acid,4,5-difluoro
• 4,5-Difluor-phthalsaeure
• 1,2-Benzenedicarboxylic acid, 4,5-difluoro-
• 4,5-difluoro phthalic acid
• PubChem1946
• 4.5-Difluorophthalic Acid
• KSC174S8B
• FFSBOABNRUJQFW-UHFFFAOYSA-N
• WT071
• SBB064350
• AS02022
• CM13821
• SY022919
• BC657619
• BR-
• AKOS000278395
• AM20080735
• EN300-31766
• J-012230
• YSWG5203
• DTXSID80349161
• FT-0602512
• 4 pound not5-Difluorophthalic acid
• BS-13960
• MFCD00077514
• InChI=1/C8H4F2O4/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10/h1-2H,(H,11,12)(H,13,14
• CS-W019362
• SCHEMBL4830274
• AC-9810
• A19943
• Z335437574
• 18959-31-4
• DB-006587
• AE-641/01623037
• DTXCID40300233
• DB-184251
• 4,5-Difluorophthalicacid
• +Expand

• MDL： MFCD00077514
• InChIKey： FFSBOABNRUJQFW-UHFFFAOYSA-N
• Inchi： 1S/C8H4F2O4/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10/h1-2H,(H,11,12)(H,13,14)
• SMILES： FC1=C(C([H])=C(C(=O)O[H])C(C(=O)O[H])=C1[H])F

Computed Properties

• Exact Mass: 202.007765g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 202.007765g/mol
• Monoisotopic Mass: 202.007765g/mol
• Topological Polar Surface Area: 74.6Ų
• Heavy Atom Count: 14
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 202.11

Experimental Properties

• LogP: 1.36120
• PSA: 74.60000
• Refractive Index: 1.566
• Boiling Point: 378.7℃ at 760 mmHg
• Flash Point: 182.9°C
• Density: 1.644

4,5-Difluorophthalic acid Security Information

4,5-Difluorophthalic acid Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%